Cas no 566198-32-1 (2-(4-Formylphenyl)isonicotinic acid)

• Product Name: 2-(4-Formylphenyl)isonicotinic acid
• CAS No: 566198-32-1
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD09152738
• CID: 945670
• PubChem ID: 11424682
• Update Time: 2025-09-24

2-(4-Formylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Formylphenyl)isonicotinic acid
• 2-(2-Acetyl-phenyl)-isonicotinic acid
• 2-(2-Carboxyphenyl)-iso
• 2-(3-Acetyl-phenyl)-isonicotinic acid
• 2-(4-Acetyl-phenyl)-isonicotinic acid
• 5-(2-Acetyl-phenyl)-nicotinic acid
• 5-(2-Carboxyphenyl)-nicotinic acid
• 5-(2-Methoxycarbonylphenyl)-nicotinic acid
• 5-(3-Acetyl-phenyl)-nicotinic acid
• 5-(3-Methoxycarbonylphenyl)-nicotinic acid
• 5-(4-Acetyl-phenyl)-nicotinic acid
• SCHEMBL2552275
• CS-0364600
• J-506009
• 2-(4-formylphenyl)isonicotinic acid, AldrichCPR
• 2-(4-formylphenyl)pyridine-4-carboxylicAcid
• BB-0835
• 2-(4-formylphenyl)pyridine-4-carboxylic Acid
• MFCD09152738
• 566198-32-1
• 2-(4-Formylphenyl)-isonicotinic acid
• AKOS005071800

• MDL： MFCD09152738
• Inchi： 1S/C13H9NO3/c15-8-9-1-3-10(4-2-9)12-7-11(13(16)17)5-6-14-12/h1-8H,(H,16,17)
• InChI Key： JNJBJGZPIGBYIS-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)C1C=CC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 241.07400
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.26000
• LogP: 2.64940